![molecular formula C10H19F2NO B1428097 {1-[(2,2-Difluoroethyl)amino]-4-methylcyclohexyl}methanol CAS No. 1248952-26-2](/img/structure/B1428097.png)
{1-[(2,2-Difluoroethyl)amino]-4-methylcyclohexyl}methanol
Overview
Description
{1-[(2,2-Difluoroethyl)amino]-4-methylcyclohexyl}methanol is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is also known as DMCM and is a member of the cyclohexanolamine family. DMCM is a white crystalline powder that is soluble in water and has a melting point of 150-152 °C.
Scientific Research Applications
Catalyst-Free Reactions : A study by Zhao et al. (2020) developed a catalyst-free domino reaction using ethyl 4-hydroxyalkyl-2-ynoate and N-heteroaryl-methyl-N-2,2-difluoroethan-1-amine, demonstrating the synthesis of complex structures in methanol. This highlights the potential of using {1-[(2,2-Difluoroethyl)amino]-4-methylcyclohexyl}methanol in catalyst-free chemical reactions (Zhao et al., 2020).
N-Monomethylation Processes : Li et al. (2012) described an efficient method for the direct N-monomethylation of aromatic primary amines using methanol, indicating the role of this compound in such chemical processes (Li et al., 2012).
Organic Synthesis and Energy Technologies : Methanol, a key component in the synthesis of this compound, is used extensively in chemical synthesis and energy technologies. Dalena et al. (2018) discussed methanol's role as a building block in creating complex chemical structures and as a clean-burning fuel (Dalena et al., 2018).
Degradation in Activated Sludge : Yuan et al. (2016) explored the degradation of cis- and trans-(4-methylcyclohexyl)methanol, a component similar to this compound, in activated sludge. This study provides insights into the environmental fate and degradation kinetics of such compounds (Yuan et al., 2016).
Properties
IUPAC Name |
[1-(2,2-difluoroethylamino)-4-methylcyclohexyl]methanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19F2NO/c1-8-2-4-10(7-14,5-3-8)13-6-9(11)12/h8-9,13-14H,2-7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BJJZMUPYAGUZNG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC1)(CO)NCC(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19F2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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